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Compound of Interest

2-Chloro-5-iodo-1-methyl-1H-
Compound Name:

imidazole
CAS No.: 1824340-79-5
Cat. No.: B3380145

Get Quote

\ J

CAS: 23596-28-3 | Formula: CaHaClIN2 | M.W.: 242.45 g/mol

Part 1: Executive Technical Summary

2-Chloro-5-iodo-1-methyl-1H-imidazole is a high-value bifunctional heterocyclic scaffold used
primarily in the synthesis of polysubstituted imidazoles for pharmaceutical applications. Its
structural uniqueness lies in its orthogonal reactivity profile: the C5-iodine and C2-chlorine
atoms possess distinct electrophilic susceptibilities, allowing for controlled, sequential
functionalization.

For drug development professionals, this compound serves as a critical "linchpin” intermediate.
It enables the rapid construction of libraries where the C5 position can be modified via mild
palladium-catalyzed cross-couplings (Suzuki, Sonogashira), leaving the C2-chlorine intact for
subsequent nucleophilic aromatic substitution (SNAr) or harsher cross-coupling conditions.

Part 2: Commercial Supplier Landscape
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Sourcing this intermediate requires distinguishing between "catalog aggregators” (who drop-
ship) and "primary manufacturers” (who control the batch synthesis). For medicinal chemistry
campaigns requiring <10g, speed is paramount. For process development (>100g), batch
consistency and impurity profiling (specifically de-iodinated byproducts) are critical.

Tier 1: Primary Stocking Vendors (High Reliability)

These vendors typically hold physical stock and provide internal QC data.

Supplier Type Est. Purity Pack Sizes Primary Utility

Best balance of
Combi-Blocks Manufacturer >97% 1g - 100g price/speed for

discovery chem.

Ideal for
) Building Block accessing
Enamine o >95% 100mg - 10g
Specialist related analogs

simultaneously.

o ] Strong EU
Distributor/Stocki o ]
Fluorochem >98% 19 - 25g logistics; reliable

st
CoA data.

Reliable sourcing
Apollo Scientific Distributor >97% 1g - 50g for UK/EU-based

labs.

Tier 2: Global Aggregators

Use these for consolidated purchasing, but expect longer lead times as they often source from
Tier 1.

» MilliporeSigma (Sigma-Aldrich): High trust, but often highest price per gram.

e Fisher Scientific: Sourced via third-party partnerships.

Strategic Sourcing Protocol
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Warning: A common impurity in this material is 2-chloro-1-methylimidazole (lacking iodine),
resulting from incomplete iodination during synthesis.

 Directive: When ordering >10g, explicitly request a batch-specific H-NMR to confirm the
integration ratio of the C4-proton vs. the N-Methyl group.

Part 3: Quality Control & Validation (Self-Validating
System)

Upon receipt of the material, do not rely solely on the Certificate of Analysis (CoA). Perform the
following "Gatekeeper" checks to validate the material before introducing it into a synthesis
workflow.

A. Identity Validation (*H-NMR)

The structure is simple, making NMR the definitive identity check.
¢ Solvent: DMSO-des or CDCl3[1]
o Key Signals:
o N-Methyl Group: A sharp singlet (3H) typically appearing between 3.60 — 3.75 ppm.

o C4-Proton: A sharp singlet (1H) appearing in the aromatic region, typically 7.10 — 7.30
ppm.

» Pass Criteria: Integration ratio must be exactly 3:1.

» Fail Flag: Any additional singlets in the aromatic region suggest the presence of
regioisomers (4-iodo vs 5-iodo) or unreacted starting material.

B. Purity Validation (HPLC)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).
e Mobile Phase:

o A: Water + 0.1% Formic Acid
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o B: Acetonitrile + 0.1% Formic Acid

e Gradient: 5% B to 95% B over 8 minutes.
e Detection: UV at 254 nm (aromatic) and 220 nm (amide/amine absorption).

e Retention Logic: The target (lodo-Chloro) is significantly more lipophilic than the non-
iodinated precursor. Expect the impurity to elute much earlier.

QC Workflow Diagram

Release to

Pass Synthesis
Raw Material 1H-NMR Analysis HPLC Purity Pass/Fail X o
Receipt (DMSO-d6) (>97% Area) Decision Fail (<95% or
Wrong Isomer) Quarantine /
Return
Click to download full resolution via product page

Caption: Figure 1. Self-validating Quality Control workflow for incoming halo-imidazole
scaffolds.

Part 4: Technical Application Guide

The primary value of 2-Chloro-5-iodo-1-methyl-1H-imidazole is its ability to undergo
sequential orthogonal functionalization.

The Reactivity Hierarchy

e Position 5 (C-1 Bond): The C-I bond is significantly weaker and more polarized than the C-Cl
bond. It undergoes oxidative addition with Palladium(0) rapidly.

o Reaction Type: Suzuki-Miyaura, Stille, Sonogashira, Negishi.
o Conditions: Mild (Room Temp to 60°C), Pd(PPhs)a or Pd(dppf)Cl=.

e Position 2 (C-CIl Bond): The C-ClI bond is flanked by two nitrogen atoms, making the C2
position electron-deficient.
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o Reaction Type: Nucleophilic Aromatic Substitution (SNAr) with amines/thiols, or forcing Pd-

catalyzed coupling.

o Conditions: Harsh (High Temp, Strong Base), or specialized ligands (e.g., Buchwald

precatalysts).

Synthesis Workflow: Sequential Library Generation

This workflow demonstrates how to use the scaffold to create a library of 2,5-disubstituted

imidazoles.

2-Chloro-5-iodo-
1-methyl-1H-imidazole

(Starting Scaffold)

Boronic Acid,
Pd(0), Na2CO3, 60°C

Step 1: C5-Functionalization
(Chemoselective Cross-Coupling)

Intermediate:
2-Chloro-5-Aryl-imidazole

HNR2, Heat
(Nucleophilic Attack)

Ar-B(OH)2, Pd-Cat
Forcing Conditions)

Path A: S_NAr Path B: 2nd Cross-Coupling
(Displacement of Cl) (Suzuki/Buchwald)

Product A: Product B:
2-Amino-5-Aryl-imidazole 2,5-Diaryl-imidazole
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Caption: Figure 2. Orthogonal reaction pathway exploiting the reactivity difference between C5-
lodine and C2-Chlorine.[2]

Experimental Protocol: Representative Suzuki Coupling
(Step 1)

To selectively react the lodine while preserving the Chlorine.

o Setup: Charge a reaction vial with 2-Chloro-5-iodo-1-methyl-1H-imidazole (1.0 eq), Aryl
Boronic Acid (1.1 eq), and Pd(dppf)Cl2:DCM (0.05 eq).

e Solvent: Add degassed Dioxane:Water (4:1 ratio).
e Base: Add Na=COs (2.0 eq).

e Reaction: Stir at 50—60°C for 4-6 hours. Note: Do not exceed 80°C to avoid activating the C-
Cl bond.

o Workup: Dilute with EtOAc, wash with brine. Dry over Na2SOa.

 Purification: Silica gel chromatography (Hexane/EtOAc). The product (2-Chloro-5-aryl...) will
elute later than the de-iodinated byproduct but earlier than bis-coupled material.

References

o National Center for Biotechnology Information (2024).PubChem Compound Summary for
CID 126971295, 2-Chloro-5-iodo-1-methyl-1H-imidazole. Retrieved from [Link]

e Bellina, F., & Rossi, R. (2010).Regioselective functionalization of the imidazole ring via
transition metal-catalyzed cross-coupling reactions. Chemical Reviews. (Contextual
grounding for haloimidazole reactivity).

e Organic Chemistry Portal.Synthesis of Imidazoles. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. pubs.acs.org [pubs.acs.org]
e 2. 2-Chloro-5-iodo-1H-benzo[d]imidazol-6-amine|CAS 142356-55-6 [benchchem.com]

¢ To cite this document: BenchChem. [Strategic Sourcing & Application Guide: 2-Chloro-5-
iodo-1-methyl-1H-imidazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3380145/docs#strategic-sourcing-application-guide-
2-chloro-5-iodo-1-methyl-1h-imidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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